Cas no 1629270-23-0 (2-Chloro-4-methoxy-5-nitrobenzaldehyde)

• Product Name: 2-Chloro-4-methoxy-5-nitrobenzaldehyde
• CAS No: 1629270-23-0
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• MDL: MFCD31557176
• CID: 5463832
• PubChem ID: 117607197
• Update Time: 2025-10-23

2-Chloro-4-methoxy-5-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-methoxy-5-nitrobenzaldehyde
• Z3036457941
• 2-Chloro-4-methoxy-5-nitro-benzaldehyde
• Benzaldehyde, 2-chloro-4-methoxy-5-nitro-
• 2-Chloro-4-methoxy-5-nitrobenzaldehyde

• MDL： MFCD31557176
• Inchi： 1S/C8H6ClNO4/c1-14-8-3-6(9)5(4-11)2-7(8)10(12)13/h2-4H,1H3
• InChI Key： DDHZFHTVPGSCLJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C=O)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 214.9985354 g/mol
• Monoisotopic Mass: 214.9985354 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.1
• Molecular Weight: 215.59

Experimental Properties

• Density: 1.447±0.06 g/cm3(Predicted)
• Boiling Point: 357.3±42.0 °C(Predicted)

Additional information on 2-Chloro-4-methoxy-5-nitrobenzaldehyde

Introduction to 2-Chloro-4-methoxy-5-nitrobenzaldehyde (CAS No. 1629270-23-0)

2-Chloro-4-methoxy-5-nitrobenzaldehyde (CAS No. 1629270-23-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its distinctive functional groups: a chloro group, a methoxy group, and a nitro group, all of which contribute to its reactivity and utility in synthetic chemistry.

The molecular structure of 2-Chloro-4-methoxy-5-nitrobenzaldehyde consists of a benzene ring substituted with a chlorine atom at the 2-position, a methoxy group at the 4-position, and a nitro group at the 5-position. The presence of these functional groups imparts specific chemical properties that make this compound valuable for various applications. For instance, the chloro group can serve as a leaving group in nucleophilic substitution reactions, while the methoxy group can act as an electron-donating group, influencing the electronic distribution within the molecule. The nitro group, being a strong electron-withdrawing group, can significantly affect the reactivity and stability of the compound.

In the realm of pharmaceutical research, 2-Chloro-4-methoxy-5-nitrobenzaldehyde has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its potential as a building block for developing compounds with anti-inflammatory, antimicrobial, and anticancer properties. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory effects on specific enzymes involved in inflammatory pathways. This finding highlights the potential of 2-Chloro-4-methoxy-5-nitrobenzaldehyde in the development of new therapeutic agents.

Beyond pharmaceutical applications, 2-Chloro-4-methoxy-5-nitrobenzaldehyde has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of functional materials such as organic semiconductors and dyes. Researchers have utilized this compound to create novel materials with enhanced electronic and optical properties. For instance, a study published in Advanced Materials demonstrated that derivatives of 2-Chloro-4-methoxy-5-nitrobenzaldehyde could be used to fabricate organic light-emitting diodes (OLEDs) with improved efficiency and stability.

In organic synthesis, 2-Chloro-4-methoxy-5-nitrobenzaldehyde serves as a valuable starting material for the preparation of complex molecules. Its reactivity and functional groups allow for a wide range of transformations, making it an essential tool in synthetic chemistry. For example, it can undergo reduction to form the corresponding amine or aldehyde derivatives, which can then be further modified to produce more complex structures. This versatility has made it a popular choice among synthetic chemists for developing new synthetic routes and methodologies.

The synthesis of 2-Chloro-4-methoxy-5-nitrobenzaldehyde typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common methods include nitration followed by methylation or chlorination steps. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce the use of hazardous reagents. These developments have not only improved the efficiency of synthesis but also enhanced the sustainability of chemical processes involving this compound.

In conclusion, 2-Chloro-4-methoxy-5-nitrobenzaldehyde (CAS No. 1629270-23-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an important intermediate in pharmaceutical research, materials science, and organic synthesis. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.